Cas no 1804092-50-9 (2-Bromo-1-(4-chloro-2-(fluoromethoxy)phenyl)propan-1-one)

• Product Name: 2-Bromo-1-(4-chloro-2-(fluoromethoxy)phenyl)propan-1-one
• CAS No: 1804092-50-9
• MF: C₁₀H₉BrClFO₂
• MW: 295.532665014267
• CID: 4979520
• Update Time: 2025-10-23

2-Bromo-1-(4-chloro-2-(fluoromethoxy)phenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-1-(4-chloro-2-(fluoromethoxy)phenyl)propan-1-one

• Inchi： 1S/C10H9BrClFO2/c1-6(11)10(14)8-3-2-7(12)4-9(8)15-5-13/h2-4,6H,5H2,1H3
• InChI Key： ANLNQOOPVMKUDL-UHFFFAOYSA-N
• SMILES： BrC(C)C(C1C=CC(=CC=1OCF)Cl)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 228
• XLogP3: 3.8
• Topological Polar Surface Area: 26.3

Additional information on 2-Bromo-1-(4-chloro-2-(fluoromethoxy)phenyl)propan-1-one

Introduction to 2-Bromo-1-(4-chloro-2-(fluoromethoxy)phenyl)propan-1-one (CAS No. 1804092-50-9)

2-Bromo-1-(4-chloro-2-(fluoromethoxy)phenyl)propan-1-one is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. With the CAS number 1804092-50-9, this molecule represents a confluence of bromine, chlorine, and fluoromethoxy functional groups, making it a versatile intermediate in the synthesis of biologically active agents. The structural arrangement of these substituents on a propanone backbone imparts unique electronic and steric properties, which are pivotal for its utility in drug discovery and development.

The compound’s significance lies in its potential as a building block for more complex molecules. Its bromo and chloro substituents are particularly valuable in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are cornerstone techniques in modern synthetic organic chemistry. These reactions enable the formation of carbon-carbon and carbon-nitrogen bonds, respectively, facilitating the construction of intricate molecular architectures essential for pharmaceutical applications.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated aromatic systems in drug design. The presence of a fluoromethoxy group in 2-Bromo-1-(4-chloro-2-(fluoromethoxy)phenyl)propan-1-one enhances metabolic stability and binding affinity to biological targets. This feature has been extensively explored in the development of kinase inhibitors, anticancer agents, and central nervous system (CNS) drugs, where fluorine atoms play a crucial role in modulating pharmacokinetic properties.

The synthesis of 2-Bromo-1-(4-chloro-2-(fluoromethoxy)phenyl)propan-1-one involves multi-step organic transformations that require precise control over reaction conditions. The introduction of bromine at the terminal position of the propanone moiety followed by functionalization at the aromatic ring is a common synthetic route. This process often employs palladium-catalyzed cross-coupling reactions to introduce chloro and fluoromethoxy groups selectively. The choice of catalysts and ligands is critical to achieving high yields while minimizing side reactions, underscoring the compound’s synthetic complexity.

In the realm of drug discovery, 2-Bromo-1-(4-chloro-2-(fluoromethoxy)phenyl)propan-1-one has been utilized as a precursor in the development of novel therapeutic agents. For instance, derivatives of this compound have shown promise as inhibitors of target enzymes implicated in inflammatory diseases and cancer. The 4-chloro substituent on the aromatic ring is particularly noteworthy, as it can enhance interactions with protein binding sites through halogen bonding—a non-covalent interaction that has been leveraged to improve drug efficacy.

The role of computational chemistry in optimizing the pharmacological properties of 2-Bromo-1-(4-chloro-2-(fluoromethoxy)phenyl)propan-1-one cannot be overstated. Molecular modeling studies have been instrumental in predicting binding affinities and identifying structural modifications that could enhance potency. These computational approaches complement experimental efforts by providing insights into molecular interactions at an atomic level, thereby accelerating the drug development pipeline.

Furthermore, green chemistry principles have influenced the synthesis methodologies for this compound. Researchers are increasingly adopting sustainable practices to minimize waste and reduce hazardous byproducts. For example, catalytic systems that employ recyclable ligands or water-tolerant conditions have been explored to make the synthesis of 2-Bromo-1-(4-chloro-2-(fluoromethoxy)phenyl)propan-1-one more environmentally friendly.

The future prospects for 2-Bromo-1-(4-chloro-2-(fluoromethoxy)phenyl)propan-1-one are promising, given its versatility as a synthetic intermediate. As pharmaceutical research continues to evolve, new applications for this compound are likely to emerge, particularly in areas such as protease inhibition and immunomodulation. The ongoing exploration of fluorinated compounds underscores their indispensable role in modern medicine, with CAS No. 1804092-50-9 serving as a testament to their therapeutic potential.